Cas no 2228794-66-7 (1-(methylsulfanyl)methyl-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(methylsulfanyl)methyl-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2228794-66-7
• MF: C₉H₁₄O₃S
• MW: 202.270661830902
• CID: 6027811
• PubChem ID: 165861586
• Update Time: 2025-06-10

1-(methylsulfanyl)methyl-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfanyl)methyl-4-oxocyclohexane-1-carboxylic acid
• 1-[(methylsulfanyl)methyl]-4-oxocyclohexane-1-carboxylic acid
• 2228794-66-7
• EN300-1765516

• Inchi： 1S/C9H14O3S/c1-13-6-9(8(11)12)4-2-7(10)3-5-9/h2-6H2,1H3,(H,11,12)
• InChI Key： IRWHHAFPCHBQPQ-UHFFFAOYSA-N
• SMILES： S(C)CC1(C(=O)O)CCC(CC1)=O

Computed Properties

• Exact Mass: 202.06636548g/mol
• Monoisotopic Mass: 202.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.7Ų

Additional information on 1-(methylsulfanyl)methyl-4-oxocyclohexane-1-carboxylic acid

1-(Methylsulfanyl)methyl-4-oxocyclohexane-1-carboxylic Acid (CAS No. 2228794-66-7): An Overview of Its Structure, Properties, and Applications

1-(Methylsulfanyl)methyl-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228794-66-7) is a novel organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structure and potential applications. This compound is characterized by its cyclohexane ring, a methylsulfanyl group, and a carboxylic acid functional group, which collectively contribute to its chemical properties and biological activities.

The molecular formula of 1-(methylsulfanyl)methyl-4-oxocyclohexane-1-carboxylic acid is C₁₀H₁₄O₃S, and its molecular weight is 206.28 g/mol. The compound's structure includes a cyclohexane ring with a ketone group at the 4-position, a carboxylic acid group at the 1-position, and a methylsulfanyl group attached to the methyl group at the 1-position. This unique arrangement of functional groups provides the compound with distinct chemical reactivity and biological properties.

In terms of physical properties, 1-(methylsulfanyl)methyl-4-oxocyclohexane-1-carboxylic acid is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for various synthetic and analytical applications.

The chemical reactivity of 1-(methylsulfanyl)methyl-4-oxocyclohexane-1-carboxylic acid is influenced by its functional groups. The carboxylic acid group can participate in esterification reactions, amide formation, and other nucleophilic acyl substitution reactions. The ketone group can undergo nucleophilic addition reactions, such as the formation of hemiketals or ketal derivatives. The methylsulfanyl group can be oxidized to form sulfoxides or sulfones, which can further expand the range of possible chemical transformations.

In recent years, 1-(methylsulfanyl)methyl-4-oxocyclohexane-1-carboxylic acid has been studied for its potential biological activities. Research has shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 1-(methylsulfanyl)methyl-4-oxocyclohexane-1-carboxylic acid has also been investigated for its antioxidant properties. Studies have demonstrated that it can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This property makes it a promising candidate for the development of antioxidant supplements or therapeutic agents for conditions associated with oxidative stress.

In the context of drug discovery, 1-(methylsulfanyl)methyl-4-oxocyclohexane-1-carboxylic acid has been explored as a lead compound for the development of new pharmaceuticals. Its unique structure and multifunctional nature provide a foundation for structure-based drug design, where modifications to the molecule can be made to enhance its potency, selectivity, and pharmacokinetic properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(methylsulfanyl)methyl-4-oxocyclohexane-1-carboxylic acid-based compounds in various therapeutic areas. Preliminary results have shown promising outcomes in preclinical studies, indicating that these compounds may have significant clinical potential.

In conclusion, 1-(methylsulfanyl)methyl-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228794-66-7) is a versatile organic compound with unique structural features that contribute to its chemical reactivity and biological activities. Its anti-inflammatory and antioxidant properties make it an attractive candidate for further research and development in medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in advancing our understanding of chemical biology and pharmaceutical science.